Cas no 87852-51-5 (Acetamide, 2-[[(2-bromophenyl)methyl]sulfinyl]-)

• Product Name: Acetamide, 2-[[(2-bromophenyl)methyl]sulfinyl]-
• CAS No: 87852-51-5
• MF: C₉H₁₀BrNO₂S
• MW: 276.150200366974
• CID: 1913824
• PubChem ID: 60139735
• Update Time: 2025-04-21

Acetamide, 2-[[(2-bromophenyl)methyl]sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[(2-bromophenyl)methyl]sulfinyl]-
• 2-[(2-bromophenyl)methylsulfinyl]acetamide
• DB-127087
• 87852-51-5
• DTXSID50733679
• 2-(2-bromobenzylsulfinyl)acetamide
• 2-[(2-Bromophenyl)methanesulfinyl]acetamide
• SCHEMBL12433152

• Inchi： 1S/C9H10BrNO2S/c10-8-4-2-1-3-7(8)5-14(13)6-9(11)12/h1-4H,5-6H2,(H2,11,12)
• InChI Key： AHRQQRDZOGPCRM-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CS(CC(N)=O)=O

Computed Properties

• Exact Mass: 274.96156Da
• Monoisotopic Mass: 274.96156Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 79.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alkyl sulfoxides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl sulfoxides Benzyl alkyl sulfoxides